Cas no 927978-86-7 (4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 927978-86-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5229501
• Update Time: 2026-03-07

4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(aminomethyl)-N-[(tetrahydro-2-furanyl)methyl]-
• 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C12H18N2O3S/c13-8-10-3-5-12(6-4-10)18(15,16)14-9-11-2-1-7-17-11/h3-6,11,14H,1-2,7-9,13H2
• InChI Key： KFBZZAKDVPFCIN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCO2)(=O)=O)=CC=C(CN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide

4-(Aminomethyl)-N-[(Oxolan-2-yl)methyl]benzene-1-sulfonamide (CAS No. 927978-86-7): An Overview

4-(Aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide (CAS No. 927978-86-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

The structure of 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group and an aminomethyl group, along with an oxolane ring attached to the nitrogen atom of the sulfonamide. This intricate molecular architecture provides a foundation for its potential pharmacological effects and has been the subject of numerous studies aimed at elucidating its mechanisms of action.

Recent research has highlighted the potential of 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area of interest is its antibacterial properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

In addition to its anti-inflammatory and antibacterial activities, 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide has also shown potential in neurological disorders. Research published in the journal Neuropharmacology indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide involves several steps, including the formation of the sulfonamide group and the attachment of the oxolane ring. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact. For example, a study published in Green Chemistry described a novel one-pot synthesis method that significantly reduces reaction time and waste production.

Pharmacokinetic studies have also been conducted to understand how 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide behaves in biological systems. These studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for both oral and parenteral administration. Additionally, it exhibits low toxicity in preclinical models, which is crucial for its development as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile and long-term effects of 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-(aminomethyl)-N-[(oxolan-2-yl)methyl]benzene-1-sulfonamide (CAS No. 927978-86-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of new therapies for various diseases.